Cas no 1705563-47-8 (1-[3-(1H-pyrazol-1-yl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine)

• Product Name: 1-[3-(1H-pyrazol-1-yl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• CAS No: 1705563-47-8
• MF: C₂₂H₂₁N₅O₂S
• MW: 419.4994
• CID: 5346162
• Update Time: 2025-05-19

1-[3-(1H-pyrazol-1-yl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• (3-pyrazol-1-ylphenyl)-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• (3-(1H-pyrazol-1-yl)phenyl)(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
• 1-[3-(1H-pyrazol-1-yl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• Inchi： 1S/C22H21N5O2S/c28-22(17-5-1-6-19(13-17)27-10-3-8-23-27)26-9-2-4-16(14-26)12-20-24-21(25-29-20)18-7-11-30-15-18/h1,3,5-8,10-11,13,15-16H,2,4,9,12,14H2
• InChI Key： ISVZQMQARFHHQH-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1=NOC(C([H])([H])C2([H])C([H])([H])N(C(C3C([H])=C([H])C([H])=C(C=3[H])N3C([H])=C([H])C([H])=N3)=O)C([H])([H])C([H])([H])C2([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 596
• XLogP3: 3.6
• Topological Polar Surface Area: 105

Additional information on 1-[3-(1H-pyrazol-1-yl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Introduction to Compound with CAS No. 1705563-47-8 and Its Applications in Modern Chemical Biology

Compound with the CAS number 1705563-47-8 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 1-[3-(1H-pyrazol-1-yl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine, represents a sophisticated blend of heterocyclic scaffolds that have been meticulously designed to explore novel pharmacological interactions. The presence of multiple pharmacophoric units within its molecular framework makes it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound consists of a piperidine ring, which is a common motif in many bioactive molecules due to its ability to mimic the binding pockets of biological targets. The piperidine ring is further functionalized with a benzoyl group attached to a pyrazole ring, enhancing its potential for interaction with biological systems. This particular arrangement not only contributes to the compound's solubility and bioavailability but also opens up possibilities for selective binding to specific enzymes or receptors.

One of the most striking features of this compound is the incorporation of a thiophene ring linked to a 1,2,4-oxadiazole moiety. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The oxadiazole ring, on the other hand, is known for its ability to enhance binding affinity and selectivity due to its rigid structure and electron-deficient nature. The combination of these two heterocyclic systems within the same molecule suggests that it may exhibit enhanced pharmacological effects compared to individual components.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, preliminary in vitro studies have shown that it exhibits inhibitory activity against certain kinases, which are key targets in cancer therapy. The pyrazole and benzoyl groups are particularly important in mediating these interactions, as they can form hydrogen bonds and hydrophobic interactions with the active sites of kinases. This finding is particularly significant given the growing importance of kinase inhibitors in oncology.

In addition to its potential role in cancer therapy, this compound has also shown promise in the treatment of neurological disorders. The piperidine ring's ability to cross the blood-brain barrier makes it an attractive scaffold for developing central nervous system (CNS) drugs. Furthermore, the presence of multiple heterocyclic rings increases the compound's molecular complexity, which can be beneficial in achieving higher selectivity for CNS targets. Current research is focusing on evaluating its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound represents a significant achievement in medicinal chemistry due to its complex structural features. The multi-step synthesis involves careful regioselective functionalization of each heterocyclic unit while maintaining overall molecular integrity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also pave the way for scalable production methods.

The pharmacokinetic properties of this compound are another area of interest. Initial pharmacokinetic studies have indicated that it exhibits reasonable oral bioavailability and metabolic stability, suggesting its potential for clinical translation. However, further studies are needed to optimize its pharmacokinetic profile and assess any potential drug-drug interactions. These studies will be crucial in determining whether this compound can progress into clinical trials and ultimately become a therapeutic agent.

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict their interactions with biological targets. In the case of this compound, computational studies have been used to model its binding affinity for various kinases and receptors. These simulations have provided valuable insights into how different parts of the molecule interact with biological targets at an atomic level. This information has been instrumental in guiding further modifications aimed at improving potency and selectivity.

The future directions for research on this compound are multifaceted. On one hand, there is a need for more comprehensive preclinical studies to evaluate its safety and efficacy in animal models. On the other hand, exploring derivative compounds through structure-activity relationship (SAR) studies could uncover new analogs with enhanced properties. Additionally, investigating its mechanism of action at a deeper level will be essential for understanding how it interacts with biological systems and how these interactions lead to therapeutic effects.

In conclusion, Compound with CAS No. 1705563-47-8 represents a fascinating example of how sophisticated molecular design can lead to novel bioactive entities with potential therapeutic applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases including cancer and neurological disorders. As research continues to uncover more about its properties and potential uses，it is likely that this compound will play an increasingly important role in modern medicine。